N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H16N4O3/c23-18(14-1-2-16-17(11-14)25-12-24-16)20-8-10-22-9-5-15(21-22)13-3-6-19-7-4-13/h1-7,9,11H,8,10,12H2,(H,20,23)
• InChI Key: IVVVTZJPJVKSJH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCCN3C=CC(=N3)C4=CC=NC=C4
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. For example, a pincer-type compound bearing two pendant alkylated 4-pyridyl arms at the 3,5-positions of the central pyridyl group was studied. The central N-methyl moiety is planar to a r.m.s deviation of 0.01, and the two adjacent N-methylpyridine moieties are out of the plane with dihedral angles of 33.62° (3) and 86.08° (3).

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, diselenide was transformed into various synthetically important unsymmetrical monoselenides by cleavage of the Se–Se bond with sodium borohydride or rongalite followed by the addition of suitable electrophiles.

Scientific Research Applications

Anion Receptor Studies

This compound can act as an anion receptor due to its tricationic nature and the presence of pyridine rings which can engage in hydrogen bonding interactions. .

Supramolecular Chemistry

The structural features of this compound, such as the benzodioxole moiety, allow for the formation of supramolecular structures through non-covalent interactions. .

Catalysis

Due to its potential to act as a ligand, this compound could be used in catalysis research. .

Drug Design and Pharmacology

The pyridine and pyrazole groups present in the compound are common motifs in pharmacologically active molecules. .

Organic Synthesis

This compound could be used as a building block in organic synthesis. .

Computational Chemistry

The compound’s unique structure makes it an interesting subject for computational studies. .

Mechanism of Action

Target of Action

Similar compounds have been reported to have anticancer activity against various cancer cell lines .

Mode of Action

Related compounds have been found to cause cell cycle arrest and induce apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been reported to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Safety and Hazards

The safety and hazards of similar compounds have been studied. For instance, the safety evaluation of certain food additives and contaminants was prepared by the sixty-eight meeting of the Joint FAO/WHO Expert Committee on Food Additives.

Future Directions

The future directions for the study of similar compounds have been suggested. For instance, the synthesized derivatives exhibited various medicinal activities and could be emerged as lead compounds and further explored as potential therapeutic agents.